Cas no 138490-94-5 (5-bromo-2-iodo-4-methoxybenzaldehyde)
138490-94-5 structure
Product Name:5-bromo-2-iodo-4-methoxybenzaldehyde
CAS No:138490-94-5
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD04129042
CID:902282
PubChem ID:24885602
Update Time:2025-04-19
5-bromo-2-iodo-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-iodo-4-methoxybenzaldehyde
- 3-Hydroxy-2-iodo-4-methoxybenzaldehyde
- 4-Formyl-2-hydroxy-3-iodoanisole
- 2-iodo-3-hydroxy-4-methoxybenzaldehyde
- 2-iodo-isovanilin
- 2-Iodoisovanillin
- 3-hydroxy-2-iodo-4-methoxy-benzaldehyde
- 138490-94-5
- F16201
- DB-063257
- Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy-
- CS-0328813
- MFCD04129042
- DTXSID30460613
- 3-Hydroxy-2-iodo-4-methoxybenzaldehyde, 97%
- AS-47805
- STK399828
- SCHEMBL2721648
- starbld0000960
- J-007141
- AKOS000313186
-
- MDL： MFCD04129042
- Inchi： 1S/C8H7IO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3
- InChI Key： KLXKKFGRNPBWGM-UHFFFAOYSA-N
- SMILES： IC1=C(C=O)C=CC(=C1O)OC
Computed Properties
- Exact Mass: 277.94400
- Monoisotopic Mass: 277.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Melting Point: 167-174 °C
- PSA: 46.53000
- LogP: 1.81790
5-bromo-2-iodo-4-methoxybenzaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26
- Risk Phrases：R36/37/38
5-bromo-2-iodo-4-methoxybenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
5-bromo-2-iodo-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144132-1g |
3,4-Dihydroxy-2-iodobenzaldehyde |
138490-94-5 | 97% | 1g |
400.00 USD | 2021-06-16 | |
| abcr | AB490470-1 g |
4-Formyl-2-hydroxy-3-iodoanisole; . |
138490-94-5 | 1g |
€137.30 | 2022-07-29 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 680907-5G |
5-bromo-2-iodo-4-methoxybenzaldehyde |
138490-94-5 | 97% | 5G |
￥1247.46 | 2022-02-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H167150-1g |
5-bromo-2-iodo-4-methoxybenzaldehyde |
138490-94-5 | 95% | 1g |
¥399.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H167150-5g |
5-bromo-2-iodo-4-methoxybenzaldehyde |
138490-94-5 | 95% | 5g |
¥1399.90 | 2023-09-02 | |
| Aaron | AR0019YX-10g |
Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy- |
138490-94-5 | 98% | 10g |
$222.00 | 2025-02-12 | |
| Aaron | AR0019YX-100mg |
Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy- |
138490-94-5 | 98% | 100mg |
$8.00 | 2025-02-12 | |
| Aaron | AR0019YX-5g |
Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy- |
138490-94-5 | 98% | 5g |
$115.00 | 2025-02-12 | |
| abcr | AB490470-1g |
4-Formyl-2-hydroxy-3-iodoanisole; . |
138490-94-5 | 1g |
€141.70 | 2024-08-02 | ||
| Aaron | AR0019YX-250mg |
Benzaldehyde, 3-hydroxy-2-iodo-4-methoxy- |
138490-94-5 | 98% | 250mg |
$11.00 | 2025-02-12 |
5-bromo-2-iodo-4-methoxybenzaldehyde Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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